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Compound of Interest

Compound Name: 2,2-Di-P-Tolylpropane

Cat. No.: B154404 Get Quote

2,2-di-p-tolylpropane, identified by the CAS Number 1823-31-0, is an organic compound

featuring a central quaternary carbon of a propane backbone connected to two para-tolyl (4-

methylphenyl) groups.[1] Its structure, consisting of two toluene units joined by an

isopropylidene bridge, makes it a significant building block in organic synthesis.[1]

Its unique identification is crucial for regulatory, research, and industrial applications. The key

identifiers and physical properties are summarized below.
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Parameter Value

CAS Number 1823-31-0[1][2]

IUPAC Name
1-methyl-4-[2-(4-methylphenyl)propan-2-

yl]benzene[1]

Synonyms
Benzene, 1,1'-(1-methylethylidene)bis[4-

methyl-], 4,4'-Isopropylideneditoluene[1]

Molecular Formula C₁₇H₂₀[1]

Molecular Weight 224.34 g/mol [1]

Physical State Solid at room temperature[1]

Melting Point 78-78.5 °C[1]

Boiling Point 106-115 °C at 0.08 Torr[1]

SMILES
CC1=CC=C(C=C1)C(C)

(C)C2=CC=C(C=C2)C[1]

InChIKey XIAHSJTUQAWUAW-UHFFFAOYSA-N[1]

Synthesis of 2,2-di-p-tolylpropane: A Validated
Protocol
The synthesis of 2,2-di-p-tolylpropane is most effectively achieved via a Friedel-Crafts

alkylation reaction. This classic method highlights fundamental principles of electrophilic

aromatic substitution and is a cornerstone of carbon-carbon bond formation in organic

chemistry.[3] The following protocol describes the alkylation of toluene with 2-chloro-2-(p-

tolyl)propane.

Expertise & Rationale:
The choice of a Lewis acid catalyst, such as Aluminum chloride (AlCl₃), is critical. AlCl₃

coordinates with the chlorine atom of the alkyl halide, creating a more potent electrophile (a

tertiary carbocation or a highly polarized complex). This significantly enhances the reactivity

towards the electron-rich toluene ring. The use of nitromethane as a co-catalyst or solvent can
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modulate the activity of AlCl₃, leading to cleaner reactions and higher yields.[3] Anhydrous

conditions are mandatory, as water would react with and deactivate the AlCl₃ catalyst. The

reaction is typically performed at low temperatures to control the reaction rate and minimize

potential side reactions, such as polysubstitution or isomerization.

Experimental Workflow Diagram
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Reaction Setup

Reaction & Quenching

Workup & Purification

Charge reactor with anhydrous Toluene
and Aluminum Chloride (AlCl3)

Cool mixture to 0-5°C
in an ice bath

Initiate slow, dropwise addition of
2-chloro-2-(p-tolyl)propane

Maintain temperature at 0-5°C
and stir for 2-4 hours

Monitor reaction progress
(e.g., by TLC or GC)

Quench reaction by slowly
adding crushed ice and HCl (aq)

Perform liquid-liquid extraction
with an organic solvent (e.g., Ethyl Acetate)

Wash organic layer with NaHCO3 (aq)
and brine

Dry organic layer over Na2SO4,
filter, and concentrate in vacuo

Purify crude product via
recrystallization from ethanol

Isolate pure 2,2-di-p-tolylpropane crystals

Click to download full resolution via product page

Caption: Synthetic workflow for 2,2-di-p-tolylpropane via Friedel-Crafts alkylation.
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Step-by-Step Methodology:
Reactor Preparation: A multi-necked, round-bottom flask equipped with a magnetic stirrer, a

dropping funnel, and a nitrogen inlet is dried in an oven and cooled under a stream of dry

nitrogen to ensure anhydrous conditions.

Charging Reactants: The flask is charged with anhydrous toluene, which serves as both a

reactant and a solvent. The Lewis acid catalyst, aluminum chloride (AlCl₃), is added carefully.

[3] The mixture is cooled to 0-5°C using an ice bath.

Electrophile Addition: 2-chloro-2-(p-tolyl)propane, dissolved in a small amount of anhydrous

toluene, is added dropwise from the dropping funnel over 30-60 minutes. The temperature

must be maintained below 5°C to control the exothermic reaction.

Reaction: The reaction mixture is stirred at 0-5°C for an additional 2-4 hours after the

addition is complete. The progress is monitored by Thin Layer Chromatography (TLC) or

Gas Chromatography (GC) until the starting material is consumed.

Quenching: The reaction is carefully quenched by slowly pouring the mixture over crushed

ice, followed by the addition of dilute hydrochloric acid to dissolve the aluminum salts.

Extraction and Wash: The mixture is transferred to a separatory funnel. The organic layer is

separated, and the aqueous layer is extracted with an organic solvent (e.g., ethyl acetate).

The combined organic layers are washed sequentially with water, a saturated sodium

bicarbonate solution (to neutralize any remaining acid), and brine.

Drying and Concentration: The organic layer is dried over anhydrous sodium sulfate, filtered,

and the solvent is removed under reduced pressure using a rotary evaporator.

Purification: The resulting crude solid is purified by recrystallization from a suitable solvent,

such as ethanol, to yield pure 2,2-di-p-tolylpropane as a crystalline solid.[1]

Spectroscopic Profile
The structural features of 2,2-di-p-tolylpropane give rise to a distinct spectroscopic signature.

The following data are predicted based on established structure-spectra correlations.
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Spectroscopy Predicted Data and Assignments

¹H NMR

δ ~7.1 ppm (d, 4H): Aromatic protons ortho to

the isopropylidene bridge. δ ~7.0 ppm (d, 4H):

Aromatic protons meta to the isopropylidene

bridge. δ ~2.3 ppm (s, 6H): Methyl protons of

the two tolyl groups (-CH₃). δ ~1.6 ppm (s, 6H):

Methyl protons of the isopropylidene bridge (-

C(CH₃)₂-).

¹³C NMR

δ ~145-148 ppm: Quaternary aromatic carbons

attached to the isopropylidene bridge. δ ~135-

137 ppm: Aromatic carbons bearing the methyl

groups. δ ~128-130 ppm: Aromatic CH carbons.

δ ~42 ppm: Central quaternary carbon of the

isopropylidene bridge. δ ~31 ppm: Methyl

carbons of the isopropylidene bridge. δ ~21

ppm: Methyl carbons of the tolyl groups.

FT-IR (cm⁻¹)

~3020-3050: Aromatic C-H stretch. ~2850-2980:

Aliphatic C-H stretch. ~1610, 1510: Aromatic

C=C ring stretch. ~815: C-H out-of-plane

bending for a 1,4-disubstituted (para) aromatic

ring.

Mass Spec (EI)

m/z 224 (M⁺): Molecular ion peak. m/z 209 ([M-

CH₃]⁺): Base peak, corresponding to the loss of

a methyl group to form a stable benzylic

carbocation.

Chemical Reactivity and Applications
The significance of 2,2-di-p-tolylpropane lies in its utility as a versatile chemical intermediate.

[3] Its molecular framework is robust and can be functionalized to create more complex

molecules.

Polymer Chemistry: Analogous to its well-known counterpart, Bisphenol A (2,2-bis(4-

hydroxyphenyl)propane), 2,2-di-p-tolylpropane can serve as a monomer precursor. The
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methyl groups on the tolyl rings can be oxidized to carboxylic acids or halogenated to

introduce reactive handles for polymerization reactions, leading to the synthesis of

polyesters, polyamides, or other high-performance polymers.

Scaffold for Drug Discovery: While not a drug itself, the diarylpropane scaffold is of interest in

medicinal chemistry. The spatial arrangement of the two aromatic rings provides a defined

three-dimensional structure that can be used as a core to build and orient other functional

groups. In drug development, such rigid scaffolds are valuable for designing ligands that fit

into the specific binding pockets of biological targets like enzymes or receptors.[4][5]

Professionals in this field can utilize 2,2-di-p-tolylpropane as a starting material to

synthesize libraries of novel compounds for screening. For example, functionalization of the

aromatic rings could introduce pharmacophoric features necessary for biological activity.

Intermediate for Fine Chemicals: It can be a precursor for creating specialized dyes,

antioxidants, or other fine chemicals where the bulky, lipophilic diarylpropane structure is

desired.[3]

Safety and Handling
While a specific, comprehensive safety data sheet (SDS) for 2,2-di-p-tolylpropane is not

widely available, prudent laboratory practice dictates handling it with care, based on the profiles

of structurally similar compounds like 2,2-diphenylpropane.[6][7]

Personal Protective Equipment (PPE): Wear standard laboratory attire, including a lab coat,

safety glasses with side shields, and chemical-resistant gloves.

Handling: Handle in a well-ventilated area, preferably within a chemical fume hood, to avoid

inhalation of dust or vapors. Avoid contact with skin and eyes.[6]

Storage: Store in a cool, dry, and well-ventilated place away from incompatible materials

such as strong oxidizing agents. Keep the container tightly closed.[6]

First Aid:

In case of skin contact: Wash off with soap and plenty of water.[6]

In case of eye contact: Flush eyes with water as a precaution.[6]
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If inhaled: Move the person into fresh air. If not breathing, give artificial respiration.[6]

If swallowed: Rinse mouth with water. Never give anything by mouth to an unconscious

person.[6]

Disposal: Dispose of waste material in accordance with local, state, and federal regulations.

Disclaimer: This information is for guidance only. Always consult the most current Safety Data

Sheet (SDS) from the supplier before handling this chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.chemicalbook.com/msds/2-2-diphenylpropane.pdf
https://bg.cpachem.com/msds?num=SB64898&dnl=sd_-_2%2C2-Diphenylpropane_CAS_778-22-3_EC_212-292-9_%28SB64898%29_%28EU%29.pdf
https://www.benchchem.com/product/b154404#2-2-di-p-tolylpropane-cas-number
https://www.benchchem.com/product/b154404#2-2-di-p-tolylpropane-cas-number
https://www.benchchem.com/product/b154404#2-2-di-p-tolylpropane-cas-number
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b154404?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b154404?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

